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Compound of Interest

Compound Name: Rubidium tetraphenylborate

CAS No.: 5971-93-7

Cat. No.: B1592633

Get Quote

Accurate determination of rubidium is essential across diverse scientific fields, from

geochemical analysis and age-dating of rocks and minerals using the rubidium-strontium

method to quality control in pharmaceuticals and research on potassium ion channels in

biology.[1][2] The reliability of any quantitative analysis hinges on the quality of the standards

used for calibration and validation. A primary standard must be a substance of high purity,

stability, and known stoichiometric composition. Rubidium tetraphenylborate, (C₆H₅)₄BRb,

fulfills these criteria, serving as an excellent gravimetric standard for rubidium analysis.

This application note provides a comprehensive guide for researchers, scientists, and drug

development professionals on the use of rubidium tetraphenylborate as a standard. It details

the underlying principles, presents validated protocols for its use in gravimetric analysis, and

discusses the critical parameters that ensure data integrity. The methodology is based on the

selective precipitation of rubidium ions from an aqueous solution by sodium tetraphenylborate.

[3][4] Due to its low solubility, the resulting rubidium tetraphenylborate precipitate can be

isolated, dried, and weighed, allowing for a precise calculation of the rubidium content in the

original sample.[5]
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Physicochemical Properties of Rubidium
Tetraphenylborate
The suitability of rubidium tetraphenylborate as a standard is grounded in its well-defined

chemical and physical properties. It is a stable, non-hygroscopic solid with a high molecular

weight, which minimizes weighing errors. Its very low solubility in water is the cornerstone of its

use in gravimetric methods.[5][6]

Property Value Source(s)

Chemical Formula (C₆H₅)₄BRb [5][7]

Molecular Weight 404.69 g/mol [5][8][9]

Appearance
White to off-white crystalline

powder
[10]

CAS Number 5971-93-7 [7][8]

Aqueous Solubility 6.7 x 10⁻⁵ mol/dm³ (at pH 5.1) [6]

Storage Temperature Room temperature [5]

Principle of Gravimetric Analysis
The analytical method is based on the reaction between rubidium ions (Rb⁺) and the

tetraphenylborate anion ([B(C₆H₅)₄]⁻) in an aqueous solution.[11][12] The precipitating agent is

typically sodium tetraphenylborate (NaB(C₆H₅)₄), which is soluble in water.[3] When the

reagent is added to a solution containing Rb⁺, the sparingly soluble rubidium
tetraphenylborate precipitates out of the solution as a fine, white solid.

The reaction is as follows: Rb⁺(aq) + Na → Rb↓ + Na⁺(aq)[12]

By carefully controlling the reaction conditions to ensure complete precipitation and by

accurately measuring the mass of the dried precipitate, the mass of rubidium in the original

sample can be determined with high precision using stoichiometry.
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The following protocols provide detailed, step-by-step methodologies for the preparation of

reagents and the gravimetric determination of rubidium.

Protocol 1: Preparation of 0.1 M Sodium
Tetraphenylborate Precipitating Reagent
Rationale: A stable and clear precipitating agent is crucial for accurate results. Sodium

tetraphenylborate solutions can degrade over time or if impurities are present. The addition of

aluminum chloride helps to clarify the solution by precipitating any trace potassium impurities

from the reagent itself, and adjusting the pH to the alkaline range enhances stability.[13]

Apparatus and Reagents:

Sodium Tetraphenylborate (NaB(C₆H₅)₄), analytical grade

Aluminum chloride hexahydrate (AlCl₃·6H₂O)

Sodium hydroxide (NaOH)

Deionized water

Volumetric flask (1000 mL)

Beakers and magnetic stirrer

Filter paper (Whatman No. 42 or equivalent)

Procedure:

Dissolution: Weigh approximately 34.2 g of sodium tetraphenylborate and dissolve it in 500

mL of deionized water in a large beaker with continuous stirring.

Clarification: Prepare a separate clarifying solution by dissolving 1 g of aluminum chloride

hexahydrate in 50 mL of deionized water. Add this solution dropwise to the sodium

tetraphenylborate solution while stirring.

pH Adjustment: Add 5 mL of 1 M sodium hydroxide solution to make the solution alkaline.

This improves the stability of the reagent.[13]
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Stirring and Settling: Stir the mixture for 5 minutes, then allow it to stand for 15-20 minutes to

let any precipitate settle.

Filtration: Filter the solution through a fine-porosity filter paper (e.g., Whatman No. 42) into a

1000 mL volumetric flask.

Final Volume: Wash the filter paper with small portions of deionized water, collecting the

washings in the flask. Finally, dilute the solution to the 1000 mL mark with deionized water.

Storage: Store the reagent in a tightly sealed, preferably plastic, bottle in a cool, dark place.

The solution is generally stable for several weeks.[13]

Protocol 2: Gravimetric Determination of Rubidium
Rationale: This protocol is designed to ensure the complete precipitation and accurate

weighing of rubidium tetraphenylborate. The use of a slightly acidic wash solution helps

remove soluble impurities without dissolving the precipitate, as the tetraphenylborate anion is

unstable in strongly acidic conditions.[3] Drying at a controlled temperature removes water

without causing thermal decomposition of the precipitate.

Apparatus and Reagents:

Sample solution containing an unknown amount of rubidium

0.1 M Sodium Tetraphenylborate reagent (from Protocol 1)

Acetic acid

Deionized water

Sintered glass or porcelain filtering crucible (fine porosity)

Drying oven

Analytical balance

Beakers, pipettes, and glass stirring rods
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Procedure:

Sample Preparation: Accurately pipette a known volume of the sample solution (containing

approximately 20-100 mg of rubidium) into a 250 mL beaker. Dilute to about 100 mL with

deionized water.

Precipitation: While stirring gently, slowly add the 0.1 M sodium tetraphenylborate reagent

dropwise. Continue adding the reagent until no further precipitate is observed, then add a 5-

10 mL excess to ensure complete precipitation due to the common ion effect.

Digestion: Cover the beaker with a watch glass and allow the precipitate to "digest" at room

temperature for at least 1 hour. This process allows smaller particles to recrystallize into

larger, more easily filterable crystals.

Crucible Preparation: While the precipitate is digesting, place a clean filtering crucible in a

drying oven at 110-120°C for at least 1 hour. Cool it in a desiccator to room temperature and

weigh it accurately. Repeat the heating, cooling, and weighing cycle until a constant mass is

obtained.

Filtration: Filter the solution through the pre-weighed crucible using gentle suction. Use a

rubber policeman to transfer all the precipitate from the beaker into the crucible.

Washing: Prepare a wash solution by adding a few drops of acetic acid to deionized water.

Wash the precipitate in the crucible with several small portions of this cold wash solution.

This removes any co-precipitated sodium tetraphenylborate and other soluble impurities.

Finally, wash with two small portions of cold deionized water.

Drying: Place the crucible containing the precipitate in the drying oven at 110-120°C for at

least 2 hours.

Weighing: Transfer the crucible to a desiccator, allow it to cool completely to room

temperature, and then weigh it on the analytical balance. Repeat the drying, cooling, and

weighing cycle until a constant mass is achieved.

Calculation: Calculate the mass of rubidium in the original sample.

Gravimetric Analysis Workflow
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The following diagram illustrates the key steps in the gravimetric determination of rubidium

using the tetraphenylborate method.

Preparation

Reaction & Isolation

Analysis

1. Prepare Sample Solution

3. Add NaB(C₆H₅)₄ Reagent
to Precipitate RbB(C₆H₅)₄

2. Prepare & Weigh Crucible

5. Filter Precipitate

4. Digest Precipitate

6. Wash Precipitate

7. Dry to Constant Mass

8. Weigh Final Precipitate

9. Calculate Rb Mass
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Caption: Workflow for the gravimetric determination of rubidium.

Calculations
The mass of rubidium in the sample is calculated using the mass of the dried precipitate and

the gravimetric factor.

Mass of Precipitate (m_precipitate):

m_precipitate = (Mass of crucible + precipitate) - (Mass of empty crucible)

Gravimetric Factor (GF): The gravimetric factor converts the mass of the precipitate

(RbB(C₆H₅)₄) to the mass of the analyte (Rb).

GF = (Atomic Weight of Rb) / (Molecular Weight of RbB(C₆H₅)₄)

GF = 85.4678 / 404.69 = 0.21119

Mass of Rubidium (m_Rb):

m_Rb = m_precipitate × GF

Concentration of Rubidium (Conc_Rb):

Conc_Rb (in g/L) = m_Rb / (Volume of sample aliquot in L)

Interferences and Limitations
While the tetraphenylborate method is robust, its trustworthiness depends on understanding

and mitigating potential interferences.[11]

Cationic Interferences: The tetraphenylborate anion is not exclusively selective for rubidium.

Other heavy alkali metals (potassium, cesium) and the ammonium ion (NH₄⁺) also form

sparingly soluble precipitates and will interfere if present.[4][5][11][14] Silver (Ag⁺) and

mercury(I/II) (Hg₂²⁺, Hg²⁺) also form precipitates and must be absent.[13]
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Matrix Effects: High concentrations of other salts can lead to co-precipitation, introducing

errors.

pH Sensitivity: The reagent is unstable in strongly acidic solutions, as the tetraphenylborate

anion undergoes protonolysis to form triphenylborane and benzene.[3] The precipitation is

best carried out in a neutral to slightly acidic medium. Strongly alkaline conditions should

also be avoided during precipitation as they may affect the sample matrix, although they are

used to stabilize the stock reagent.[13]

Safety Precautions
Standard laboratory safety practices should be followed at all times.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.

Rubidium tetraphenylborate and sodium tetraphenylborate are classified as irritants. They

can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[9]

Handle the chemicals in a well-ventilated area or a fume hood to avoid inhaling dust or

vapors.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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